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Compound of Interest

Compound Name: Isoprocarb-d3

Cat. No.: B12411325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Isoprocarb-d3
analytical standards, designed to assist researchers, scientists, and drug development

professionals in sourcing and utilizing these critical reagents. Isoprocarb-d3, a deuterated

isotopologue of the carbamate insecticide Isoprocarb, serves as an indispensable internal

standard for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-

MS/MS) applications. Its use mitigates matrix effects and improves the accuracy and precision

of analytical measurements in complex sample matrices such as food, environmental, and

biological samples.

Commercial Supplier Overview
Several reputable suppliers offer Isoprocarb-d3 analytical standards. The following table

summarizes key quantitative data for easy comparison. Please note that pricing is subject to

change and may not be publicly available without an account.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Purity
Available
Quantitie
s

MedChem

Express

Isoprocarb-

d3[1]

HY-

B0830S

2662756-

69-4

C₁₁H₁₂D₃N

O₂

>98%

(Implied by

use as

analytical

standard)

5 mg, 10

mg[1]

HPC

Standards

D3-

Isoprocarb[

2]

684322
Not

specified

C₁₁H₁₂D₃N

O₂

High Purity

(ISO 17034

Accredited)

[2]

1x10MG[2]

BIOZOL

(distributor

for

MedChem

Express)

Isoprocarb-

d3

MCE-HY-

B0830S

2662756-

69-4

C₁₁H₁₂D₃N

O₂

>98%

(Implied by

use as

analytical

standard)

1 mg, 5 mg

Experimental Protocols
While specific protocols for Isoprocarb-d3 are not readily provided by all suppliers, a general

and widely accepted methodology for the use of deuterated internal standards in pesticide

residue analysis is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method

coupled with LC-MS/MS. The following is a representative protocol.

Objective:
To quantify Isoprocarb residues in a food matrix (e.g., coffee beans) using Isoprocarb-d3 as

an internal standard.

Materials:
Isoprocarb analytical standard

Isoprocarb-d3 analytical standard (Internal Standard - IS)
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Acetonitrile (ACN)

Water (LC-MS grade)

Magnesium sulfate (anhydrous)

Sodium chloride

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquihydrate

Primary secondary amine (PSA) sorbent

Homogenizer

Centrifuge and centrifuge tubes (50 mL)

Syringe filters (0.22 µm)

LC-MS/MS system

Methodology:
Standard Solution Preparation:

Prepare a stock solution of Isoprocarb and Isoprocarb-d3 in acetonitrile at a

concentration of 1 mg/mL.

From the stock solutions, prepare a series of working standard solutions of Isoprocarb at

different concentrations.

Prepare a working internal standard solution of Isoprocarb-d3 at a fixed concentration

(e.g., 1 µg/mL).

Sample Preparation (QuEChERS Extraction):

Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube.
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Add 10 mL of acetonitrile.

Spike the sample with a known volume of the Isoprocarb-d3 internal standard working

solution.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[3]

Shake vigorously for 1 minute and then centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the acetonitrile supernatant.

Transfer it to a d-SPE tube containing PSA sorbent and magnesium sulfate.

Vortex for 30 seconds and then centrifuge.

LC-MS/MS Analysis:

Filter the final extract through a 0.22 µm syringe filter.

Inject an aliquot into the LC-MS/MS system.

Chromatographic Conditions: Use a suitable C18 column with a gradient elution of water

and acetonitrile (both with a small percentage of formic acid or ammonium formate to

improve peak shape and ionization).

Mass Spectrometric Conditions: Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode with multiple reaction monitoring (MRM). Monitor at least two

transitions for both Isoprocarb and Isoprocarb-d3 for quantification and confirmation.

Quantification:

Construct a calibration curve by plotting the ratio of the peak area of Isoprocarb to the

peak area of Isoprocarb-d3 against the concentration of the Isoprocarb standards.
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Determine the concentration of Isoprocarb in the sample by using the peak area ratio from

the sample and interpolating from the calibration curve.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the procurement

and application of Isoprocarb-d3 analytical standards.

Procurement Workflow

Identify Need Supplier Search Data Comparison Request Quote Purchase Order Receive & Verify

Click to download full resolution via product page

Caption: Procurement workflow for analytical standards.
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Analytical Workflow using Isoprocarb-d3

Sample Homogenization

Spiking with Isoprocarb-d3 (IS)

QuEChERS Extraction

d-SPE Cleanup

LC-MS/MS Analysis

Data Analysis & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for pesticide residue analysis.
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Role of Isoprocarb-d3 in LC-MS/MS

Isoprocarb (Analyte)

Matrix Effects

Isoprocarb-d3 (IS)

Accurate Quantification

Correction

Click to download full resolution via product page

Caption: Logical relationship of internal standard correction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Commercial Isoprocarb-d3
Analytical Standards for Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12411325#commercial-suppliers-of-
isoprocarb-d3-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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